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Abstract
This application note details a continuous flow methodology for the α-methylation of pyridines,

yielding a variety of 2-methylpyridine derivatives. This process utilizes a packed-bed reactor

containing Raney® nickel as a heterogeneous catalyst, with 1-propanol serving as both the

solvent and methylating agent. The described flow synthesis offers significant advantages over

traditional batch methods, including enhanced safety, reduced reaction times, and minimized

waste generation.[1][2][3] This protocol provides a greener and more efficient route to valuable

2-methylpyridine building blocks, which are crucial intermediates in pharmaceutical and

agrochemical research.[1][2][3]

Introduction
The synthesis of 2-methylpyridines is a fundamental transformation in organic chemistry,

providing key precursors for a wide range of applications, including the development of active

pharmaceutical ingredients. Traditional batch methods for the α-methylation of pyridines often

require harsh conditions, long reaction times, and can generate significant amounts of waste.

[1] Continuous flow chemistry presents a compelling alternative, enabling reactions to be

performed at elevated temperatures and pressures in a controlled and safe manner.[1] This

note describes a robust and scalable flow process for the synthesis of 2-methylpyridines,

leveraging a readily available heterogeneous catalyst.
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Experimental Workflow
The continuous flow setup for the synthesis of 2-methylpyridines is depicted in the workflow

diagram below. A solution of the pyridine substrate in 1-propanol is introduced into the system

via a sample loop and pumped through a heated column packed with Raney® nickel. The

product stream is then collected after passing through a back-pressure regulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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